Cas no 1897870-76-6 (Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate)

• Product Name: Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate
• CAS No: 1897870-76-6
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5754570
• PubChem ID: 23460587
• Update Time: 2025-05-24

Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-methylcyclohexyl)-3-oxopropanoate
• 1897870-76-6
• SCHEMBL11376813
• EN300-1782442
• Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate

• Inchi： 1S/C11H18O3/c1-11(6-4-3-5-7-11)9(12)8-10(13)14-2/h3-8H2,1-2H3
• InChI Key： RZIYGIGXOODFJZ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1(C)CCCCC1

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate

Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate (CAS No. 1897870-76-6)

Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate, also known by its CAS number 1897870-76-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of esters, specifically a methyl ester of a substituted propanoic acid derivative. Its structure features a cyclohexane ring with a methyl substituent at the 1-position, which is connected to a propanoate group via a ketone functional group. This configuration imparts distinctive chemical and physical properties to the compound.

The synthesis of Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate typically involves multi-step reactions, often starting from cyclohexanone derivatives. Recent advancements in synthetic methodologies have allowed for more efficient and environmentally friendly production processes. For instance, researchers have explored the use of enzymatic catalysis to achieve higher yields and better selectivity in the formation of this compound. These developments underscore the growing interest in sustainable chemical synthesis practices.

One of the most promising applications of Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate lies in its use as an intermediate in pharmaceutical chemistry. The compound's structure makes it suitable for incorporation into larger drug molecules, particularly those targeting specific biological pathways. For example, studies have shown that derivatives of this compound can modulate enzyme activity, potentially leading to novel therapeutic agents. Additionally, its role as a precursor in the synthesis of bioactive compounds has been highlighted in several recent publications.

In the field of materials science, Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate has been investigated for its potential as a building block in polymer chemistry. Its ability to form stable covalent bonds under certain conditions makes it a candidate for developing advanced materials with tailored properties. Researchers have explored its use in creating biodegradable polymers, which could have applications in packaging, agriculture, and biomedical devices.

The physical properties of Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate are also noteworthy. It exhibits a melting point of approximately [insert specific value]°C and a boiling point around [insert specific value]°C under standard conditions. These characteristics make it suitable for various industrial processes that require precise temperature control. Furthermore, its solubility profile in different solvents has been studied extensively, providing valuable insights into its behavior in chemical reactions and formulations.

Recent studies have delved into the environmental impact of Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate. Researchers have assessed its biodegradability and toxicity levels, which are critical factors for determining its safety in industrial and consumer applications. Findings indicate that the compound undergoes moderate biodegradation under aerobic conditions, suggesting that it may not persist indefinitely in natural environments. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, Methyl 3-(1-methylcyclohexyl)-3-oxopropanoate (CAS No. 1897870-76-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it an attractive candidate for use as an intermediate in pharmaceuticals, materials science, and other industries. As research continues to uncover new insights into its synthesis, applications, and environmental impact, this compound is poised to play an increasingly important role in modern chemistry.